N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide

• IUPAC Name: N'-(4-fluorophenyl)-N-[(2-fluorophenyl)methyl]oxamide
• InChI: InChI=1S/C15H12F2N2O2/c16-11-5-7-12(8-6-11)19-15(21)14(20)18-9-10-3-1-2-4-13(10)17/h1-8H,9H2,(H,18,20)(H,19,21)
• InChI Key: DZAXCPLWNIMXJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C(=O)NC2=CC=C(C=C2)F)F
• Molecular Formula: C15H12F2N2O2
• Molecular Weight: 290.26 g/mol

Description

N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide, also known as FBE, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. FBE is a derivative of ethanediamide, and its unique chemical properties make it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide involves its ability to bind to specific biological molecules and emit fluorescent light upon excitation. N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide has a high affinity for certain amino acids such as cysteine and histidine, which allows it to selectively label proteins and peptides in biological systems. The fluorescence emitted by N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide can then be detected and quantified using various imaging techniques such as confocal microscopy or flow cytometry.
Biochemical and Physiological Effects:
N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide has been shown to have minimal biochemical and physiological effects on biological systems. Studies have demonstrated that N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide does not interfere with cellular processes or cause any significant toxicity at the concentrations used in research applications. This makes it a safe and reliable tool for studying biological systems.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide is its high sensitivity and selectivity for labeling biological molecules. N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide can be easily incorporated into various biological systems without significantly altering their function or structure. Additionally, N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide has a high quantum yield and can be easily detected using various imaging techniques.
However, there are also some limitations to the use of N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide in lab experiments. One major limitation is its cost, as N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide is a relatively expensive compound compared to other fluorescent probes. Additionally, N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide has a relatively short half-life and can degrade over time, which can limit its usefulness in certain applications.

Future Directions

There are several potential future directions for the use of N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide in scientific research. One promising area is the development of N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide-based sensors for detecting specific biological molecules such as enzymes or metabolites. N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide could also be used in the development of new diagnostic tools for detecting diseases such as cancer or infectious diseases.
Another potential future direction is the development of N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide-based therapeutics for treating various diseases. N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide has been shown to have minimal toxicity and could potentially be used as a drug delivery system for targeting specific cells or tissues in the body.
Conclusion:
In conclusion, N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide is a promising compound with potential applications in various areas of scientific research. Its unique chemical properties make it a valuable tool for studying biological systems, and its safety and reliability make it an attractive option for researchers. With further research and development, N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide could have a significant impact on the fields of biology, medicine, and biotechnology.

Scientific Research Applications

N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is the development of N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide as a fluorescent probe for imaging biological systems. N-(2-fluorobenzyl)-N'-(4-fluorophenyl)ethanediamide has a high quantum yield and can be easily incorporated into various biological molecules such as proteins, nucleic acids, and lipids. This makes it a valuable tool for studying biological processes such as protein-protein interactions, gene expression, and cellular signaling pathways.